4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide
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Overview
Description
4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide, also known as BDBOS, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide compounds, which have been studied for their various biological activities. BDBOS has been synthesized through various methods, and its mechanism of action has been extensively studied.
Scientific Research Applications
4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been extensively studied for its biological activities, including its anti-inflammatory, anti-tumor, and anti-bacterial properties. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. 4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has also been shown to inhibit the activity of enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, 4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been shown to have antibacterial activity against gram-positive bacteria, including Staphylococcus aureus.
Mechanism of Action
The mechanism of action of 4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide is not fully understood, but it is thought to involve the inhibition of various enzymes and pathways involved in inflammation and cancer growth. 4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been shown to inhibit the activity of COX-2 and 5-LOX, which are enzymes involved in the production of inflammatory mediators. In addition, 4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been shown to inhibit the activity of the NF-κB pathway, which is involved in the regulation of cell growth and inflammation.
Biochemical and Physiological Effects
4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the inhibition of bacterial growth. 4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism for the inhibition of cancer growth. In addition, 4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has been shown to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes, which are involved in the pathogenesis of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide has several advantages for lab experiments, including its high yield and purity, as well as its well-studied biological activities. However, there are also limitations to the use of 4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide in lab experiments. One limitation is its potential toxicity, which can vary depending on the experimental conditions and cell lines used. In addition, 4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide may have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
For the study of 4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide include the identification of its molecular targets, the development of more selective analogs, and the exploration of its potential clinical applications.
Synthesis Methods
4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide can be synthesized through various methods, including the reaction of 2,5-dimethyl-4-bromobenzenesulfonyl chloride with oxolane-2-methanol in the presence of a base. The reaction is carried out under reflux conditions, and the product is purified through column chromatography. The yield of 4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide is typically high, and the purity can be confirmed through NMR and mass spectrometry.
properties
IUPAC Name |
4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNO3S/c1-9-7-13(10(2)6-12(9)14)19(16,17)15-8-11-4-3-5-18-11/h6-7,11,15H,3-5,8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFTJRJVJRDMNGP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Br)C)S(=O)(=O)NCC2CCCO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-2,5-dimethyl-N-(oxolan-2-ylmethyl)benzenesulfonamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.